1-(4-Tert-butylbenzoyl)piperidin-3-amine hydrochloride

• IUPAC Name: (3-aminopiperidin-1-yl)-(4-tert-butylphenyl)methanone;hydrochloride
• InChI: InChI=1S/C16H24N2O.ClH/c1-16(2,3)13-8-6-12(7-9-13)15(19)18-10-4-5-14(17)11-18;/h6-9,14H,4-5,10-11,17H2,1-3H3;1H
• InChI Key: RMRJCSFKVPXUPF-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=CC=C(C=C1)C(=O)N2CCCC(C2)N.Cl
• Molecular Formula: C16H25ClN2O
• Molecular Weight: 296.83 g/mol
• CAS No.: 1638612-37-9

Description

1-(4-Tert-butylbenzoyl)piperidin-3-amine hydrochloride is a useful research compound. Its molecular formula is C16H25ClN2O and its molecular weight is 296.83 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Reactions and Compounds

• Quinonimines and Aminoquinones Reactions : The reaction of 3,6-di(tert-butyl)-o-benzoquinone with primary and secondary amines, including piperidine derivatives, was studied, revealing insights into the nucleophilic 1,4-addition mechanism and prototropic isomerism (Abakumov et al., 2006).

• Amine Reactions with Benzylidene Chloride : The reactions of aminals with 4-hydroxy-3,5-di-tert-butylbenzylidene chloride, including piperidine derivatives, were explored to understand their reaction mechanisms and resulting compounds (Gazizov et al., 2006).

• Copper(I) Carbene Complexes with Piperidine : Studies on neutral copper(I) carbene complexes derived from bis(3-tert-butylimidazole-2-ylidene)methane and their reactions with piperidine have contributed to understanding of unique bonding patterns in copper-NHC coordination chemistry (Shishkov et al., 2009).

• Synthesis and Characterization of Piperazine Derivatives : The synthesis of tert-butyl 4-(5-(3-fluorophenyl)-1,2,4-oxadiazol-3-yl) piperazine-1-carboxylate was characterized, contributing to the understanding of molecular structures and potential biological activities (Sanjeevarayappa et al., 2015).

• Stabilization of Ecologically Clean Diesel Fuel : Research on the use of additives, including piperidine derivatives, for stabilizing diesel fuel has significant implications for environmentally friendly fuel technologies (Koshelev et al., 1996).

• Crystal Structure Analysis : The crystal structure of a piperidine derivative was analyzed, providing insights into conformational analysis and thermal stability, essential for understanding the properties of such compounds (Ribet et al., 2005).

• Synthesis of Piperidine-Based Compounds : Several studies have focused on synthesizing novel piperidine-based compounds, exploring their potential as CNS agents, antitumor agents, and intermediates for other biologically active substances. These studies contribute to the broader understanding of the chemistry and potential applications of piperidine derivatives (Janssens et al., 1985), (Jurd, 1996), (Liu Ya-hu, 2010).